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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B077638 Get Quote

A Comparative Analysis of the Light Fastness of C.I. Solvent Yellow 176

For researchers, scientists, and professionals in drug development, the stability of chemical

compounds under various conditions is a critical parameter. In the realm of solvent dyes, light

fastness—the resistance to fading upon exposure to light—is a key determinant of a product's

longevity and performance. This guide provides a comparative study of the light fastness of C.I.

Solvent Yellow 176 against other commercially available solvent yellow dyes, supported by

experimental data and standardized testing protocols.

Data Presentation: Light Fastness of Solvent Yellow
Dyes
The following table summarizes the light fastness ratings of C.I. Solvent Yellow 176 and its

alternatives. The ratings are based on the Blue Wool Scale, where a higher number indicates

better light fastness (resistance to fading). The scale typically ranges from 1 (very poor) to 8

(excellent). It is important to note that the substrate in which the dye is tested can influence the

light fastness rating.
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C.I. Name
Alternative
Name(s)

Light Fastness
Rating (Blue Wool
Scale)

Substrate

Solvent Yellow 176
Transparent Yellow

3GL
7-8 Polystyrene (PS)

Solvent Yellow 114

Transparent Yellow

2G, Disperse Yellow

54

6-7 Polystyrene (PS)

Solvent Yellow 93
Transparent Yellow

3G
6-7 Polystyrene (PS)

Solvent Yellow 160:1
Fluorescent Yellow

10GN
3-4 to 6-7

Polystyrene (PS),

Polycarbonate (PC),

Polymethyl

Methacrylate (PMMA)

Solvent Yellow 56
Transparent Yellow

5R
4-5 Polystyrene (PS)

Note: The data presented is compiled from various sources and may vary depending on the

specific experimental conditions and substrate used.

Experimental Protocols
The determination of light fastness of colorants is typically performed following standardized

methodologies to ensure reproducibility and comparability of results. The most widely

recognized standards are ISO 105-B02 and ASTM D4303.[1][2][3][4]

Principle of Light Fastness Testing
A specimen of the material containing the colorant is exposed to a controlled artificial light

source that simulates natural daylight.[1][5][6] Concurrently, a set of blue wool references with

known light fastness (grades 1 to 8) are exposed under the same conditions.[5][7] The light

fastness of the specimen is then assessed by comparing the degree of its color change with

that of the blue wool references.[5][6]
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Apparatus and Materials
Light Source: A xenon arc lamp is the most common light source used as it provides a

spectral distribution similar to natural daylight.[1][6][8]

Exposure Chamber: A controlled environment to maintain specified temperature and

humidity.

Blue Wool References: A set of eight standardized blue wool fabrics with graded light

fastness.[5][7]

Grey Scale: A standardized scale used to visually assess the change in color.

Spectrophotometer/Colorimeter: For instrumental measurement of color change (Delta E).

Test Procedure (Based on ISO 105-B02)
Sample Preparation: The solvent dye is incorporated into the desired substrate (e.g., plastic,

ink, or fiber) at a specified concentration.

Mounting: The prepared samples and a set of blue wool references are mounted on a card.

Exposure: The mounted samples and references are placed in the xenon arc test chamber.

One portion of each sample and reference is shielded from the light to serve as an

unexposed control.

Evaluation: The exposure is continued until a specified color change is observed on the blue

wool references. The color change of the test sample is then compared to the changes in the

blue wool references. The light fastness rating corresponds to the blue wool reference that

shows a similar degree of fading.

Mandatory Visualizations
To further elucidate the experimental process and the comparative nature of this study, the

following diagrams are provided.
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Caption: Experimental workflow for determining the light fastness of a solvent dye.
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Solvent Yellow Dyes Light Fastness Scale (Blue Wool)

Solvent Yellow 176
(Rating: 7-8)

Good (6-7)

Solvent Yellow 114
(Rating: 6-7)

Solvent Yellow 93
(Rating: 6-7)

Solvent Yellow 160:1
(Rating: 3-7) Moderate (4-5)

Solvent Yellow 56
(Rating: 4-5)

Excellent (8)

Poor (1-3)

Click to download full resolution via product page

Caption: Comparative light fastness of C.I. Solvent Yellow 176 and its alternatives.

Conclusion
Based on the available data, C.I. Solvent Yellow 176 exhibits excellent light fastness, with a

rating of 7-8 on the Blue Wool Scale when tested in polystyrene. This performance is superior

to or comparable with many of its alternatives. For applications where long-term color stability
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upon exposure to light is paramount, C.I. Solvent Yellow 176 presents a robust option.

Researchers and product developers should, however, always consider testing the dye in their

specific substrate and under their intended end-use conditions to ensure optimal performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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